Cas no 71237-04-2 (2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)-)

2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)- structure
71237-04-2 structure
Product name:2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)-
CAS No:71237-04-2
MF:C10H18O2
MW:170.248723506927
CID:545828
PubChem ID:12488845

2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-Pyran, 2-ethoxy-3,4-dihydro-5-(1-methylethyl)-
    • 2-ethoxy-5-propan-2-yl-3,4-dihydro-2H-pyran
    • DTXSID50500141
    • 2-Ethoxy-5-(propan-2-yl)-3,4-dihydro-2H-pyran
    • 71237-04-2
    • Inchi: InChI=1S/C10H18O2/c1-4-11-10-6-5-9(7-12-10)8(2)3/h7-8,10H,4-6H2,1-3H3
    • InChI Key: QIHQOKJZPAFFFC-UHFFFAOYSA-N
    • SMILES: CCOC1CCC(=CO1)C(C)C

Computed Properties

  • Exact Mass: 170.13074
  • Monoisotopic Mass: 170.130679813g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 18.5Ų

Experimental Properties

  • PSA: 18.46

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